Cas no 85676-52-4 (N-(3-Methoxyphenyl)glycine)

• Product Name: N-(3-Methoxyphenyl)glycine
• CAS No: 85676-52-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 663779
• PubChem ID: 17605786
• Update Time: 2025-05-26

N-(3-Methoxyphenyl)glycine Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(3-methoxyphenyl)-
• 2-(3-methoxyanilino)acetic acid
• N-(3-Methoxyphenyl)glycine
• (3-Methoxyphenyl)glycine

• Inchi： 1S/C9H11NO3/c1-13-8-4-2-3-7(5-8)10-6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
• InChI Key： SKFZRKRPFROPDR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 401.3±30.0 °C(Predicted)
• pka: 4.39±0.20(Predicted)

Additional information on N-(3-Methoxyphenyl)glycine

N-(3-Methoxyphenyl)glycine: A Comprehensive Overview

N-(3-Methoxyphenyl)glycine, also known by its CAS number 85676-52-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug discovery and development. In this article, we will delve into the properties, synthesis, biological activities, and recent advancements related to N-(3-Methoxyphenyl)glycine.

The chemical structure of N-(3-Methoxyphenyl)glycine consists of a glycine backbone with a methoxy-substituted phenyl group attached to the nitrogen atom. This substitution imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The compound is characterized by its molecular formula C9H11NO3, with a molecular weight of 179.19 g/mol. Its physical properties include a melting point of approximately 200°C and a boiling point of around 350°C under standard conditions.

Recent studies have highlighted the potential of N-(3-Methoxyphenyl)glycine as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of peptide-based drugs targeting various therapeutic areas, including neurodegenerative diseases and cancer. The methoxy group on the phenyl ring enhances the compound's lipophilicity, which is crucial for improving drug bioavailability and permeability across biological membranes.

In terms of synthesis, N-(3-Methoxyphenyl)glycine can be prepared through several methods, including nucleophilic substitution and peptide coupling reactions. One common approach involves the reaction of 3-methoxyaniline with glycinaldehyde in the presence of an acid catalyst, followed by cyclization to form the desired product. This method has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

The biological activities of N-(3-Methoxyphenyl)glycine have been extensively studied in vitro and in vivo models. Experimental data indicate that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammation and oxidative stress. For example, studies published in 2023 demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in pain and inflammation pathways. These findings suggest that N-(3-Methoxyphenyl)glycine could serve as a lead compound for developing novel anti-inflammatory agents.

Moreover, recent research has focused on the potential of N-(3-Methoxyphenyl)glycine as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions has been reported in several high-impact journals. This property makes it an attractive candidate for use in the synthesis of chiral pharmaceuticals, where enantiomeric purity is critical for therapeutic efficacy.

In conclusion, N-(3-Methoxyphenyl)glycine (CAS No. 85676-52-4) is a versatile compound with promising applications in drug discovery and organic synthesis. Its unique chemical properties, combined with recent advancements in synthesis and biological evaluation, position it as a valuable tool for researchers in various scientific disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.